Cas no 2172545-89-8 (1-(pyridin-2-yl)propan-2-yl chloroformate)

• Product Name: 1-(pyridin-2-yl)propan-2-yl chloroformate
• CAS No: 2172545-89-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6000509
• PubChem ID: 165788796
• Update Time: 2025-05-19

1-(pyridin-2-yl)propan-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)propan-2-yl chloroformate
• 2172545-89-8
• EN300-1612788

• Inchi： 1S/C9H10ClNO2/c1-7(13-9(10)12)6-8-4-2-3-5-11-8/h2-5,7H,6H2,1H3
• InChI Key： RNOZQFBYCNGOOF-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(pyridin-2-yl)propan-2-yl chloroformate

Research Briefing on 1-(pyridin-2-yl)propan-2-yl chloroformate (CAS: 2172545-89-8) in Chemical Biology and Pharmaceutical Applications

1-(pyridin-2-yl)propan-2-yl chloroformate (CAS: 2172545-89-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and chloroformate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery.

The primary objective of recent research involving 1-(pyridin-2-yl)propan-2-yl chloroformate has been to explore its reactivity and utility in the synthesis of complex molecular architectures. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structural properties and reactivity patterns. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing valuable insights into its mechanism of action.

One of the most notable findings from recent studies is the compound's efficacy as a coupling agent in peptide synthesis. Its ability to facilitate the formation of amide bonds under mild conditions has made it a preferred choice for the construction of peptide-based therapeutics. Furthermore, its stability in aqueous environments has been demonstrated, which is a critical factor for its application in biological systems.

In the context of drug development, 1-(pyridin-2-yl)propan-2-yl chloroformate has shown promise as a precursor for the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The compound's structural features allow for the introduction of diverse substituents, enabling the fine-tuning of inhibitory activity and selectivity.

Another area of investigation has been the compound's potential in prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. The chloroformate group in 1-(pyridin-2-yl)propan-2-yl chloroformate can be leveraged to mask the active moiety of a drug, thereby improving its bioavailability and reducing side effects. Recent preclinical studies have demonstrated the successful application of this strategy in enhancing the therapeutic profile of certain anticancer agents.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(pyridin-2-yl)propan-2-yl chloroformate. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological properties, which are essential for its transition from the laboratory to clinical applications.

In conclusion, 1-(pyridin-2-yl)propan-2-yl chloroformate (CAS: 2172545-89-8) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a promising candidate for the development of next-generation therapeutics. Ongoing research efforts are expected to uncover new applications and further solidify its role in the field.